Cas no 131600-43-6 (Diisopropylethylamine Trihydrofluoride)

• Product Name: Diisopropylethylamine Trihydrofluoride
• CAS No: 131600-43-6
• MF: C₈H₂₂F₃N
• MW: 189.262193202972
• MDL: MFCD00144880
• CID: 64117
• PubChem ID: 45108321
• Update Time: 2025-05-24

Diisopropylethylamine Trihydrofluoride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-isopropylpropan-2-amine trihydrofluoride
• N,N-DIISOPROPYLETHYLAMINE TRIHYDROFLUORIDE
• n-ethyldiisopropylaminetris(hydrofluo-ride)
• Hμnigs base hydrofluoride, N,N-Diisopropylethylamine trihydrofluoride, N,N-Diisopropylethylamine tris(hydrofluoride), N-Ethyldiisopropylamine tris(hydrofluoride)
• N-Ethyldiisopropylamine trihydrofluoride
• DIISOPROPYL ETHYLAMINO TRIHYDROFLUORIDE
• Diisopropylethylamine trihydrofluoride
• Ethyldiisopropylamine tris(hydrofluoride)
• N-ethyl-N-propan-2-ylpropan-2-amine,trihydrofluoride
• `Hünig's base'Diisopropylethylamin
• Hünig’s base’ hydrofluoride
• 2,5-diMethylhexan-3-aMine trihydrofluoride
• SY067531
• E77914
• N-Ethyl-N-(propan-2-yl)propan-2-amine--hydrogen fluoride (1/3)
• A806289
• DTXSID70668257
• N-Ethyl-N-isopropyl-2-propanamine Trihydrofluoride
• AJRRXKJZYYBJPY-UHFFFAOYSA-N
• diisopropylethyl amine trihydrofluoride
• AKOS015915444
• J-520333
• J-802193
• 131600-43-6
• AS-75528
• C8H22F3N
• FT-0658223
• 2-Propanamine, N-ethyl-N-(1-methylethyl)-, hydrofluoride (1:3)
• N,N,-diisopropylethylamine trihydrofluoride
• MFCD00144880
• DB-062832
• Diisopropylethylamine Trihydrofluoride

• MDL： MFCD00144880
• Inchi： 1S/C8H19N.3FH/c1-6-9(7(2)3)8(4)5;;;/h7-8H,6H2,1-5H3;3*1H
• InChI Key： AJRRXKJZYYBJPY-UHFFFAOYSA-N
• SMILES： F.F.F.N(CC)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 189.17000
• Monoisotopic Mass: 189.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 59
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: No data available
• Density: 0.965
• Melting Point: No data available
• Boiling Point: 93-95 ºC (4 Torr)
• Flash Point: 113 °C
• PSA: 3.24000
• LogP: 3.72320
• Vapor Pressure: No data available

Diisopropylethylamine Trihydrofluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H310,H330,H300,H318,H314,H226,H225
• Warning Statement： P301+P310,P280,P361,P302+P350,P301+P330+P331,P305+P351+P338,P310,P304+P340,P210,P240
• Hazardous Material transportation number：UN 2922 8/PG 1
• Hazard Category Code： 26/27/28-35
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R26/27/28
• Safety Term：S26-36/37/39-45-7/9
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Diisopropylethylamine Trihydrofluoride

Diisopropylethylamine Trihydrofluoride: A Comprehensive Overview

Diisopropylethylamine Trihydrofluoride (CAS No. 131600-43-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as DIPEA·3HF, has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its utilization.

The molecular structure of DIPEA·3HF consists of a central diisopropylethylamine (DIPEA) molecule complexed with three hydrofluoric acid (HF) molecules. This coordination significantly influences the compound's physical and chemical properties. Recent studies have highlighted the importance of understanding the intermolecular interactions within this complex, particularly how the HF molecules stabilize the overall structure. Researchers have employed advanced spectroscopic techniques, such as infrared (IR) spectroscopy and nuclear magnetic resonance (NMR), to elucidate these interactions.

One of the most notable applications of DIPEA·3HF is in the field of catalysis. The compound has been found to act as an effective catalyst in various organic reactions, including Friedel-Crafts alkylation and acylation. Its ability to stabilize carbocations and facilitate electrophilic aromatic substitution makes it a valuable tool in synthesizing complex organic molecules. Recent research has explored its use in asymmetric catalysis, where it has shown promise in enhancing enantioselectivity in certain reactions.

In addition to its catalytic applications, DIPEA·3HF has also found utility in materials science. The compound serves as a precursor for the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with tailored properties. Recent studies have demonstrated its role in synthesizing MOFs with high surface area and exceptional gas adsorption capabilities.

The synthesis of DIPEA·3HF typically involves the reaction of diisopropylethylamine with hydrofluoric acid under controlled conditions. Optimization of reaction parameters, such as temperature and pressure, is crucial to obtaining high yields of the desired product. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and continuous-flow processes, to improve efficiency and scalability.

From an environmental perspective, understanding the stability and degradation pathways of DIPEA·3HF is essential for its safe handling and disposal. Recent investigations have focused on its behavior under various environmental conditions, including aqueous solutions and soil systems. These studies aim to assess its potential impact on ecosystems and develop strategies for minimizing environmental risks.

In conclusion, Diisopropylethylamine Trihydrofluoride (CAS No. 131600-43-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties make it an invaluable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new insights into its behavior and potential uses, DIPEA·3HF is poised to play an increasingly important role in both academic and industrial settings.